Cas no 1807062-10-7 (Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate)

• Product Name: Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate
• CAS No: 1807062-10-7
• MF: C₈H₅ClF₂INO₂
• MW: 347.485080480576
• CID: 4808125
• Update Time: 2025-08-03

Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate

• Inchi： 1S/C8H5ClF2INO2/c1-15-8(14)4-3(12)2-13-6(9)5(4)7(10)11/h2,7H,1H3
• InChI Key： MCSRNMJKHSXVLJ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)F)=C1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate

Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate (CAS No. 1807062-10-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate, identified by its CAS number 1807062-10-7, represents a highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered significant attention due to its versatile applications in the synthesis of biologically active molecules. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, an iodine atom, and a carboxylate moiety, makes it a potent building block for constructing complex drug candidates.

The< strong>2-chloro and 3-(difluoromethyl) groups are particularly noteworthy, as they introduce specific electronic and steric properties that can influence the reactivity and selectivity of subsequent chemical transformations. These features are often exploited in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon or carbon-nitrogen bonds essential for drug development. Furthermore, the 5-iodopyridine core serves as an excellent handle for further functionalization via palladium-catalyzed reactions, enabling the introduction of diverse pharmacophores.

In recent years, the demand for novel heterocyclic compounds with enhanced pharmacological properties has spurred extensive research into derivatives of pyridine. Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate has emerged as a critical precursor in the development of small-molecule inhibitors targeting various therapeutic areas. For instance, studies have demonstrated its utility in synthesizing potent kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The< strong>difluoromethyl group, in particular, is known to improve metabolic stability and binding affinity, making it a preferred moiety in drug design.

The< strong>iodelement within the molecule further enhances its synthetic utility by allowing for facile removal or exchange under mild conditions. This property is especially advantageous when introducing other functional groups without affecting sensitive moieties present in the target molecule. Recent advancements in transition-metal catalysis have enabled more efficient and selective transformations of this intermediate, paving the way for streamlined synthetic routes to complex drug candidates.

One notable application of Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate is in the synthesis of antiviral agents. The structural motifs present in this compound can be modified to target viral proteases or polymerases, disrupting essential viral replication cycles. Preliminary studies have shown promising results in developing inhibitors for RNA viruses by leveraging the< strong>chloro- and< strong>difluoromethyl-substituted pyridine scaffold. These findings highlight the compound's potential as a starting point for next-generation antiviral therapeutics.

The< strong>carboxylate group at the 4-position provides an additional site for derivatization, allowing for the introduction of amine or alcohol functionalities through ester hydrolysis or amidation reactions. This flexibility makes Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate a versatile intermediate for constructing a wide range of pharmacologically relevant molecules. Moreover, its compatibility with various solvents and reaction conditions enhances its applicability across different synthetic methodologies.

In conclusion, Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-4-carboxylate (CAS No. 1807062-10-7) stands out as a pivotal intermediate in pharmaceutical synthesis due to its unique structural features and broad utility in constructing biologically active compounds. Its role in developing kinase inhibitors, antiviral agents, and other therapeutic modalities underscores its significance in modern medicinal chemistry. As research continues to uncover new applications and synthetic strategies involving this compound, its importance is expected to grow further.